Cas no 1806770-56-8 (3-(Chloromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 3-(Chloromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1806770-56-8
• MF: C₉H₇ClF₃NO₄
• MW: 285.604392290115
• CID: 4813483
• Update Time: 2025-07-21

3-(Chloromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C9H7ClF3NO4/c1-17-7-4(2-10)6(18-9(11,12)13)5(3-14-7)8(15)16/h3H,2H2,1H3,(H,15,16)
• InChI Key： VPWDGGSKCCHTME-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(C(=O)O)C=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.3
• Topological Polar Surface Area: 68.6

Additional information on 3-(Chloromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid

Introduction to 3-(Chloromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806770-56-8) and Its Applications in Modern Chemical Biology

3-(Chloromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid, identified by the CAS number 1806770-56-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its chloromethyl, methoxy, and trifluoromethoxy substituents, contribute to its remarkable reactivity and versatility in synthetic chemistry.

The chloromethyl group at the 3-position of the pyridine ring introduces a reactive site that is highly susceptible to nucleophilic substitution reactions. This characteristic makes the compound an invaluable intermediate in the synthesis of various bioactive molecules, including drug candidates and probes for biochemical pathways. The presence of methoxy and trifluoromethoxy groups at the 2- and 4-positions, respectively, further enhances its utility by influencing electronic properties and metabolic stability. These substituents not only modulate the reactivity of the molecule but also contribute to its pharmacokinetic profile, making it a promising scaffold for drug development.

In recent years, there has been a surge in research focused on developing novel pyridine derivatives with enhanced biological activity. The structural motif of 3-(Chloromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid has been extensively explored in the design of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its potential as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The trifluoromethoxy group, in particular, has been shown to improve binding affinity and selectivity by increasing lipophilicity and metabolic resistance.

One of the most compelling aspects of this compound is its role in developing probes for biochemical assays. The reactive chloromethyl group allows for facile conjugation with biomolecules such as peptides, proteins, and nucleic acids, enabling researchers to create novel tools for studying protein-protein interactions and enzyme mechanisms. Additionally, the methoxy and trifluoromethoxy groups provide handles for further functionalization, allowing chemists to tailor the properties of the molecule to specific experimental needs.

Recent advancements in computational chemistry have further highlighted the significance of 3-(Chloromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid. Molecular modeling studies have revealed that this compound can effectively interact with biological targets by optimizing key pharmacophoric elements. The combination of electronic effects from the fluorine atoms and steric hindrance from the methyl groups ensures precise binding to protein active sites. These insights have guided rational drug design efforts aimed at improving therapeutic efficacy while minimizing off-target effects.

The pharmaceutical industry has also recognized the potential of this compound as a building block for next-generation therapeutics. Its ability to undergo diverse chemical transformations makes it an attractive candidate for library synthesis programs aimed at discovering novel drug candidates. Researchers have leveraged its reactivity to develop derivatives with enhanced pharmacological properties, including improved solubility, bioavailability, and target specificity. Such efforts align with global trends toward precision medicine, where tailored molecular entities are designed to address specific patient needs.

Beyond its pharmaceutical applications, 3-(Chloromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid has found utility in agrochemical research. Pyridine derivatives are well-documented for their role in developing pesticides and herbicides due to their ability to disrupt essential biological processes in pests while maintaining low toxicity to non-target organisms. The unique structural features of this compound make it a promising candidate for designing environmentally friendly agrochemicals that meet stringent regulatory standards.

The synthesis of 3-(Chloromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid represents a testament to the ingenuity of modern synthetic organic chemistry. Advanced methodologies have been employed to achieve high yields and purity levels while minimizing environmental impact. Techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have enabled efficient production scales suitable for both academic research and industrial applications. These innovations underscore the importance of sustainable chemistry practices in ensuring long-term viability.

Looking ahead, the future prospects for 3-(Chloromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid are bright, with ongoing research poised to unlock new therapeutic possibilities. Collaborative efforts between chemists, biologists, and pharmacologists will continue to drive innovation in this field. As our understanding of molecular interactions deepens, so too will our ability to harness this versatile compound for addressing complex biological challenges.